N',N'-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride
Description
“N’,N’-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride” is a chemical compound. The IUPAC name for this compound is 1-phenylethane-1,2-diamine dihydrochloride . It is used for research purposes.
Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code. The InChI code for “N’,N’-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride” is1S/C8H12N2.2ClH/c9-6-8(10)7-4-2-1-3-5-7;;/h1-5,8H,6,9-10H2;2*1H .
Scientific Research Applications
Biochemical Research
“N’,N’-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride” is a high-purity amine compound with a diverse range of applications in biochemical research . It can be used in the synthesis of various biochemicals for research purposes.
Organic Synthesis
This compound can be used in organic synthesis, particularly in the creation of complex organic molecules. It can serve as a building block in the synthesis of various organic compounds .
Peptide Labeling and Biomolecule Conjugation
The compound can be used in the process of peptide labeling and biomolecule conjugation. It can be incorporated into a diamine spacer that is used in the solid phase peptide synthesis (SPPS) of chromogen and biotin labeled peptides .
Thermal Studies
“N’,N’-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride” has been used in thermal studies of nickel (II) complexes in the solid state . These studies help understand the thermal properties of these complexes, which can be crucial in various applications.
Nanomaterials Engineering
This compound can be used in the engineering of nanomaterials. It can be used in the synthesis of quantum dots (QDs), which have applications in various fields like electronics, photonics, and biotechnology .
Inhibitor Research
“N’,N’-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride” can be used in inhibitor research. It can serve as a cell-permeable diamino compound that selectively inhibits certain biological processes .
properties
IUPAC Name |
N',N'-diethyl-1-phenylethane-1,2-diamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2.2ClH/c1-3-14(4-2)10-12(13)11-8-6-5-7-9-11;;/h5-9,12H,3-4,10,13H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFJXROWYDWZEPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(C1=CC=CC=C1)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N',N'-Diethyl-1-phenylethane-1,2-diamine;dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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